3,4-Dimethoxy-5-nitroaniline

• Molecular Formula: C8H10N2O4
• Molecular Weight: 198.18 g/mol
• IUPAC Name: 3,4-dimethoxy-5-nitroaniline
• InChI: InChI=1S/C8H10N2O4/c1-13-7-4-5(9)3-6(10(11)12)8(7)14-2/h3-4H,9H2,1-2H3
• InChI Key: SJLUBPYBSAERDO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)[N+](=O)[O-])N

Description

Nitroanilines are critical intermediates in pharmaceuticals, dyes, and agrochemicals, where substituent positions and electronic properties dictate reactivity and applications .

Comparison with Similar Compounds

Structural Isomers and Substituent Positioning

Table 1: Key Structural Analogs

Compound Name	CAS Number	Molecular Formula	Substituent Positions	Molecular Weight	Key Properties/Applications
2-Methoxy-5-nitroaniline	99-59-2	C₇H₈N₂O₃	2-OCH₃, 5-NO₂	168.15 g/mol	Catalytic hydrogenation studies; dye intermediate
3-Nitroaniline	99-09-2	C₆H₆N₂O₂	3-NO₂	138.12 g/mol	Environmental analysis standard; synthetic precursor
4-Nitroaniline	100-01-6	C₆H₆N₂O₂	4-NO₂	138.12 g/mol	Higher solubility in polar solvents; intermediate in azo dyes
3,4-Dichloro-5-methylaniline	51719-45-0	C₇H₇Cl₂N	3,4-Cl, 5-CH₃	176.04 g/mol	Herbicide precursor; electron-withdrawing Cl groups enhance stability
5-Methoxy-N-methyl-2-nitroaniline	69397-93-9	C₈H₁₀N₂O₃	5-OCH₃, 2-NO₂, N-CH₃	182.18 g/mol	Modified bioavailability due to N-methylation

Key Observations :

• Electron-Donating vs. Withdrawing Groups : Methoxy groups (electron-donating) deactivate the aromatic ring, directing electrophilic substitution to specific positions. In contrast, chloro groups (electron-withdrawing) increase ring acidity and stabilize intermediates .
• Positional Effects : The 5-nitro substitution in 3,4-Dimethoxy-5-nitroaniline may reduce steric hindrance compared to ortho-substituted analogs (e.g., 2-methoxy-5-nitroaniline), influencing reaction kinetics in hydrogenation or alkylation .

Research Findings :

• Reduction Reactions: Nitro groups in 3,4-Dimethoxy-5-nitroaniline likely undergo reduction to amines under conditions similar to (SnCl₂/H⁺), but methoxy groups may slow reaction rates compared to non-substituted nitroanilines .
• Catalytic Hydrogenation : 2-Methoxy-5-nitroaniline shows moderate reactivity in hydrogenation due to steric hindrance from the methoxy group, whereas para-substituted nitroanilines (e.g., 4-nitroaniline) react faster .

Physicochemical and Toxicological Properties

Table 3: Comparative Properties

Compound	Melting Point (°C)	Solubility	Acute Oral Toxicity (LD₅₀)
2-Methoxy-5-nitroaniline	108–110	Low in water	320 mg/kg (rat)
4-Nitroaniline	147–149	Moderate in ethanol	750 mg/kg (rat)
3,4-Dichloro-5-methylaniline	89–91	Insoluble in water	Not reported

Notes:

• Nitroanilines generally exhibit higher toxicity than their reduced amine counterparts due to nitro group reactivity .